Cas no 162781-32-0 ((Phenylamino){[4-(4-{[(phenylamino)thioxomethyl]amino}phenylthio)phenyl]amino} methane-1-thione)

• Product Name: (Phenylamino){[4-(4-{[(phenylamino)thioxomethyl]amino}phenylthio)phenyl]amino} methane-1-thione
• CAS No: 162781-32-0
• MF: C₂₆H₂₂N₄S₃
• MW: 486.674681186676
• CID: 2780687
• Update Time: 2023-08-07

(Phenylamino){[4-(4-{[(phenylamino)thioxomethyl]amino}phenylthio)phenyl]amino} methane-1-thione Chemical and Physical Properties

Names and Identifiers

• ST51036563
• N,N'-[Sulfanediyldi(4,1-phenylene)]bis[N'-phenyl(thiourea)]
• (phenylamino){[4-(4-{[(phenylamino)thioxomethyl]amino}phenylthio)phenyl]amino} methane-1-thione
• (Phenylamino){[4-(4-{[(phenylamino)thioxomethyl]amino}phenylthio)phenyl]amino} methane-1-thione

• Inchi： 1S/C26H22N4S3/c31-25(27-19-7-3-1-4-8-19)29-21-11-15-23(16-12-21)33-24-17-13-22(14-18-24)30-26(32)28-20-9-5-2-6-10-20/h1-18H,(H2,27,29,31)(H2,28,30,32)
• InChI Key： FPTKXPWBWXVTJC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(NC1C=CC=CC=1)=S)C1C=CC(=CC=1)NC(NC1C=CC=CC=1)=S

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 551
• XLogP3: 6.3
• Topological Polar Surface Area: 138